Cas no 63838-51-7 (2-Oxabicyclo[2.2.2]oct-5-en-3-one)

• Product Name: 2-Oxabicyclo[2.2.2]oct-5-en-3-one
• CAS No: 63838-51-7
• MF: C₇H₈O₂
• MW: 124.137222290039
• CID: 425605
• PubChem ID: 12569333
• Update Time: 2025-04-19

2-Oxabicyclo[2.2.2]oct-5-en-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.2]oct-5-en-3-one
• 3-oxabicyclo[2.2.2]oct-5-en-2-one
• DTXSID10502888
• 63838-51-7
• SCHEMBL20975045

• Inchi： 1S/C7H8O2/c8-7-5-1-3-6(9-7)4-2-5/h1,3,5-6H,2,4H2
• InChI Key： OBNPFXSOHOEJOI-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC1CC2)=O

Computed Properties

• Exact Mass: 124.05244
• Monoisotopic Mass: 124.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones